N-(2-chlorophenyl)-2-[5-(3,4,5-trimethoxyphenyl)-2H-tetrazol-2-yl]acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[5-(3,4,5-trimethoxyphenyl)tetrazol-2-yl]acetamide
• InChI: InChI=1S/C18H18ClN5O4/c1-26-14-8-11(9-15(27-2)17(14)28-3)18-21-23-24(22-18)10-16(25)20-13-7-5-4-6-12(13)19/h4-9H,10H2,1-3H3,(H,20,25)
• InChI Key: YYKOGQQYQCDYIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NN(N=N2)CC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C18H18ClN5O4
• Molecular Weight: 403.8 g/mol

Description

N-(2-chlorophenyl)-2-[5-(3,4,5-trimethoxyphenyl)-2H-tetrazol-2-yl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-2-[5-(3,4,5-trimethoxyphenyl)-2H-tetrazol-2-yl]acetamide is not fully understood. However, studies have suggested that this compound may exert its biological effects through the modulation of certain enzymes and receptors in the body. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition may lead to an increase in acetylcholine levels in the brain, which may be beneficial for the treatment of neurological disorders.
Biochemical and physiological effects:
Studies have shown that N-(2-chlorophenyl)-2-[5-(3,4,5-trimethoxyphenyl)-2H-tetrazol-2-yl]acetamide has various biochemical and physiological effects. For example, it has been shown to reduce blood glucose levels in diabetic rats, suggesting its potential as an antidiabetic agent. It has also been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. Additionally, it has been shown to possess anticonvulsant activity by reducing the frequency and severity of seizures in animal models.

Advantages and Limitations for Lab Experiments

N-(2-chlorophenyl)-2-[5-(3,4,5-trimethoxyphenyl)-2H-tetrazol-2-yl]acetamide has several advantages for lab experiments. It is relatively easy to synthesize using the optimized method, and it can be obtained in high yields with high purity. Additionally, this compound has been extensively studied for its biological effects, making it a useful tool for further research. However, there are also limitations to using this compound in lab experiments. For example, it may have limited solubility in certain solvents, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of N-(2-chlorophenyl)-2-[5-(3,4,5-trimethoxyphenyl)-2H-tetrazol-2-yl]acetamide. One potential direction is to further investigate its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another potential direction is to study its potential as an antimicrobial agent, particularly for the treatment of drug-resistant bacterial infections. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects or toxicity.

Scientific Research Applications

N-(2-chlorophenyl)-2-[5-(3,4,5-trimethoxyphenyl)-2H-tetrazol-2-yl]acetamide has potential applications in various fields of scientific research. It has been studied for its anticancer activity, antidiabetic activity, and anticonvulsant activity. This compound has also been studied for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, it has been studied for its potential as an antimicrobial agent.